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Compound of Interest

Compound Name: Astrophloxine

Cat. No.: B7800403

Astrophloxine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available chemical and physical data
for Astrophloxine. While a comprehensive analysis of its biological activity and experimental
applications is limited by the current publicly available information, this document serves to
consolidate the foundational knowledge of this compound.

Core Chemical and Physical Data

Astrophloxine, a synthetic dye, is identified by the following properties. The quantitative data
Is summarized in Table 1 for clarity and quick reference.

Property Value Source
CAS Number 14696-39-0 [1][2]
Molecular Formula C27H33IN2 [1]
Molecular Weight 512.47 g/mol [1112]

1,1'-Diethyl-3,3,3',3'-
Synonym tetramethylindocarbocyanine
lodide
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Table 1: Core Properties of Astrophloxine

Experimental Data and Applications

An extensive review of scientific literature and chemical databases reveals a notable scarcity of
in-depth experimental protocols, signaling pathway analyses, and quantitative biological data
specifically pertaining to Astrophloxine. The compound is commercially available from various
suppliers, indicating its use in research or industrial applications, yet detailed studies describing
its mechanism of action, cellular uptake, or specific applications in fluorescence microscopy or
as a biological probe are not readily found in peer-reviewed publications.

The chemical structure of Astrophloxine, as a cyanine dye, suggests potential applications in
fluorescence-based assays and imaging, a common characteristic of this class of compounds.
However, without specific experimental validation and published protocols, any discussion of its
use in such contexts remains speculative.

Logical Relationship of Available Information

The following diagram illustrates the logical flow of the currently available information regarding
Astrophloxine, highlighting the gap in biological and experimental data.
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Chemical Identification Data Gap
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Caption: Logical flow of Astrophloxine data availability.

Conclusion

While the fundamental chemical identifiers for Astrophloxine, such as its CAS number and
molecular weight, are well-established, there is a significant deficit in the publicly accessible
scientific literature regarding its biological applications and experimental use. Researchers and
scientists interested in utilizing Astrophloxine are encouraged to perform initial validation
experiments to determine its suitability for their specific research needs. Further publication of
experimental findings related to this compound would be of great value to the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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